Cas no 125946-92-1 (Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2))

Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2) structure
125946-92-1 structure
Product Name:Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2)
CAS No:125946-92-1
MF:C7H15NNa2O7P2
MW:333.123565912247
CID:158800
PubChem ID:130821
Update Time:2025-04-19

Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2)
    • disodium,(1-hydroxy-1-phosphonato-3-pyrrolidin-1-ylpropyl)phosphonic acid
    • AC1L2Y2V
    • disodium [1-hydroxy-1-phosphono-3-(pyrrolidin-1-yl)propyl]phosphonate
    • Disodium 1-hydroxy-3-(1-pyrrolidinyl)propylidene-1,1-bisphosphonate
    • EB 1053
    • EB-1053
    • Phosphonic acid, (1-hydroxy-3-(1-pyrrolidinyl)propylidene)bis-, disodium salt
    • SCHEMBL3067217
    • DTXSID20154998
    • disodium;(1-hydroxy-1-phosphonato-3-pyrrolidin-1-ylpropyl)phosphonic acid
    • 125946-92-1
    • Inchi: 1S/C7H17NO7P2.2Na/c9-7(16(10,11)12,17(13,14)15)3-6-8-4-1-2-5-8;;/h9H,1-6H2,(H2,10,11,12)(H2,13,14,15);;/q;2*+1/p-2
    • InChI Key: IWLDTXOHXPDPQG-UHFFFAOYSA-L
    • SMILES: P(C(CCN1CCCC1)(O)P(=O)([O-])[O-])(=O)(O)O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 333.01205
  • Monoisotopic Mass: 333.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • Boiling Point: 648.3°Cat760mmHg
  • Flash Point: 345.9°C
  • PSA: 144.19
  • LogP: 0.28810
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